Cas no 1250884-00-4 ((S)-tert-Butyl 2-amino-2-phenylacetate HCl)

• Product Name: (S)-tert-Butyl 2-amino-2-phenylacetate HCl
• CAS No: 1250884-00-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 3158674
• PubChem ID: 71305877
• Update Time: 2025-04-21

(S)-tert-Butyl 2-amino-2-phenylacetate HCl Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-2-phenylacetate HCl
• cis-tert-Butyl3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• cis-tert-Butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
• 1250884-00-4

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-9-8-17-11(6-14)10(9)7-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11?/m0/s1
• InChI Key： HLBMPIBPEUZPJQ-QRHSGQBVSA-N
• SMILES： O1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1CN

Computed Properties

• Exact Mass: 256.17869263Da
• Monoisotopic Mass: 256.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų